4-Methylisoquinoline-5-sulfonyl fluoride

• Molecular Formula: C10H8FNO2S
• Molecular Weight: 225.24 g/mol
• IUPAC Name: 4-methylisoquinoline-5-sulfonyl fluoride
• InChI: InChI=1S/C10H8FNO2S/c1-7-5-12-6-8-3-2-4-9(10(7)8)15(11,13)14/h2-6H,1H3
• InChI Key: IWKXIMOVQCHJFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CC2=C1C(=CC=C2)S(=O)(=O)F

Description

4-Methylisoquinoline-5-sulfonyl fluoride is a fluorinated isoquinoline derivative. Isoquinolines are nitrogen-containing heteroaromatic compounds that are widely found in naturally occurring alkaloids.

Preparation Methods

The synthesis of 4-Methylisoquinoline-5-sulfonyl fluoride can be achieved through various methods. One common approach involves the direct fluorosulfonylation of isoquinoline derivatives using fluorosulfonyl radicals. Another method involves the transformation of sulfonates or sulfonic acids into sulfonyl fluorides using mild reaction conditions and readily available reagents .

Chemical Reactions Analysis

4-Methylisoquinoline-5-sulfonyl fluoride undergoes several types of chemical reactions, including:

Substitution Reactions: The sulfonyl fluoride group can be substituted with various nucleophiles, leading to the formation of different derivatives.

Oxidation and Reduction Reactions: The compound can undergo oxidation and reduction reactions, depending on the reagents and conditions used.

Electrophilic and Nucleophilic Reactions: The presence of the fluorine atom can influence the reactivity of the compound in electrophilic and nucleophilic reactions.

Common reagents used in these reactions include sulfuryl fluoride gas, fluorosulfonyl radicals, and various nucleophiles. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

4-Methylisoquinoline-5-sulfonyl fluoride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is used in chemical biology for the development of covalent probes and enzyme inhibitors.

Medicine: Fluorinated isoquinolines, including this compound, are investigated for their potential therapeutic properties, such as anti-inflammatory and anticancer activities.

Industry: The compound is used in the development of materials with unique properties, such as organic light-emitting diodes (OLEDs) and other electronic materials.

Mechanism of Action

The mechanism of action of 4-Methylisoquinoline-5-sulfonyl fluoride involves its interaction with specific molecular targets. The sulfonyl fluoride group is known to react with active-site amino acid residues, such as serine, threonine, tyrosine, lysine, cysteine, and histidine . This interaction can lead to the inhibition of enzyme activity or the modification of protein function, making it a valuable tool in chemical biology and drug discovery.

Comparison with Similar Compounds

4-Methylisoquinoline-5-sulfonyl fluoride can be compared with other fluorinated isoquinolines and sulfonyl fluorides. Similar compounds include:

Fluorinated Isoquinolines: These compounds share the isoquinoline framework with fluorine substituents and exhibit similar biological activities and physical properties.

Sulfonyl Fluorides: These compounds contain the sulfonyl fluoride group and are used in various chemical and biological applications.

The uniqueness of this compound lies in its combination of the isoquinoline framework with the sulfonyl fluoride group, which imparts distinct reactivity and biological properties.